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Compound of Interest

Compound Name: cis-4-Nonenal

Cat. No.: B1147789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-4-Nonenal is an unsaturated aldehyde that belongs to the class of reactive aldehydes often

generated during lipid peroxidation. As a product of oxidative stress, it and related compounds

are of significant interest in various fields, including food science, toxicology, and drug

development, due to their potential biological activities. This technical guide provides a

comprehensive overview of the known physicochemical properties of cis-4-Nonenal, detailed

experimental protocols for their determination, and a discussion of its potential role in biological

signaling pathways.

Physicochemical Properties
The physicochemical properties of cis-4-Nonenal are crucial for its handling, formulation, and

understanding its biological fate. The following tables summarize the key quantitative data

available for this compound. It is important to note that some of these values are estimated and

should be considered as such.

Table 1: General Physicochemical Properties of cis-4-Nonenal
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Property Value Source(s)

Chemical Formula C₉H₁₆O --INVALID-LINK--

Molecular Weight 140.22 g/mol --INVALID-LINK--

CAS Number 2277-15-8 --INVALID-LINK--

Appearance
Colorless to pale yellow liquid

(estimated)
--INVALID-LINK--

Odor Fatty, green, cucumber-like --INVALID-LINK--

Table 2: Thermodynamic and Solubility Properties of cis-4-Nonenal

Property Value Source(s)

Boiling Point
196.00 to 197.00 °C @ 760.00

mm Hg (estimated)
--INVALID-LINK--

Melting Point Not available

Density
~0.847 g/cm³ (estimated for

related isomers)
--INVALID-LINK--

Vapor Pressure
0.398000 mmHg @ 25.00 °C

(estimated)
--INVALID-LINK--

Flash Point
152.00 °F. TCC ( 66.80 °C. )

(estimated)
--INVALID-LINK--

Solubility in Water
204.9 mg/L @ 25 °C

(estimated, sparingly soluble)
--INVALID-LINK--

Solubility in Organic Solvents Soluble in alcohol --INVALID-LINK--

logP (o/w) 2.999 (estimated) --INVALID-LINK--

Experimental Protocols
Accurate determination of physicochemical properties is fundamental. Below are detailed

methodologies for key experiments.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1147789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination (Siwoloboff Method)
This micro-method is suitable for determining the boiling point of small liquid samples.[1][2][3]

[4][5]

Apparatus:

Thiele tube or other suitable heating bath (e.g., oil bath)

Thermometer (calibrated)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of the liquid cis-4-Nonenal (a few drops) is placed into the small test tube.

A capillary tube, sealed at one end, is placed into the test tube with the open end submerged

in the liquid.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

The assembly is placed in a Thiele tube or oil bath, with the heat-transfer liquid level above

the sample.

The apparatus is heated gently. Initially, a slow stream of bubbles will emerge from the

capillary tube as the air inside expands.

As the temperature approaches the boiling point, the rate of bubbling will increase.

The boiling point is reached when a continuous and rapid stream of bubbles emerges from

the capillary tube.
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The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn into

the capillary tube.[1]

Experimental Setup

Procedure

1. Sample in Test Tube
2. Insert Capillary Tube

3. Attach to Thermometer
4. Immerse in Heating Bath

Heat Gently Observe Bubbles
Temperature rises

Rapid Stream of Bubbles
Approaching BP

Cool Slowly
Remove heat

Record Boiling Point
Liquid enters capillary

Click to download full resolution via product page

Figure 1. Workflow for Boiling Point Determination by the Siwoloboff Method.

Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard procedure for determining the aqueous solubility of a

compound.[6][7][8][9][10]

Apparatus:

Glass flasks or vials with stoppers

Shaker or agitator (e.g., orbital shaker)

Constant temperature bath or incubator

Analytical balance

Filtration apparatus (e.g., syringe filters)
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Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, GC-MS)

Procedure:

An excess amount of cis-4-Nonenal is added to a known volume of purified water in a flask.

The flask is sealed to prevent evaporation.

The mixture is agitated in a constant temperature bath for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached.

After agitation, the solution is allowed to stand to allow undissolved material to settle.

A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved

droplets of cis-4-Nonenal.

The concentration of cis-4-Nonenal in the clear filtrate is then determined using a suitable

analytical method (e.g., GC-MS after extraction into an organic solvent).

The experiment is typically performed in triplicate to ensure accuracy.
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Figure 2. Experimental Workflow for the Shake-Flask Solubility Method.

Spectral Data
Spectral analysis is essential for the structural elucidation and identification of cis-4-Nonenal.
While a dedicated spectral analysis is beyond the scope of this guide, representative data can

be found in spectral databases such as SpectraBase.[11]
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aldehydic proton (around 9.5-10.0 ppm), olefinic protons of the cis double bond (around

5.3-5.5 ppm), and aliphatic protons of the n-pentyl and propyl chains.

¹³C NMR: The carbon NMR spectrum will display a signal for the carbonyl carbon of the

aldehyde at a downfield chemical shift (around 200 ppm), signals for the sp² hybridized

carbons of the double bond, and signals for the sp³ hybridized carbons of the alkyl chains.

Infrared (IR) Spectroscopy: The IR spectrum of cis-4-Nonenal will be characterized by

strong absorption bands corresponding to:

C=O stretching of the aldehyde at approximately 1720-1740 cm⁻¹.

C-H stretching of the aldehyde proton around 2720 cm⁻¹ and 2820 cm⁻¹.

C=C stretching of the cis-alkene around 1650 cm⁻¹.

=C-H bending of the cis-alkene around 675-730 cm⁻¹.

C-H stretching of the aliphatic chains just below 3000 cm⁻¹.

Mass Spectrometry (MS): In electron ionization mass spectrometry (EI-MS), the molecular

ion peak (M⁺) at m/z 140 would be expected, although it may be of low intensity.[12]

Common fragmentation patterns for aldehydes include the loss of H (M-1), the loss of the

CHO group (M-29), and alpha-cleavage.[12] The fragmentation pattern will also be

influenced by the double bond in the carbon chain.

Biological Context and Signaling Pathways
Direct evidence for the involvement of cis-4-Nonenal in specific signaling pathways is limited in

the current literature. However, as a product of lipid peroxidation, it belongs to a class of α,β-

unsaturated aldehydes that are known to be biologically active.[13][14][15] These compounds

are generally considered to be electrophilic and can react with nucleophilic residues in proteins,

such as cysteine, histidine, and lysine.[14] This reactivity is the basis for their role in modulating

cellular signaling.
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The most studied compound in this class is 4-hydroxy-2-nonenal (HNE), which is known to be a

key mediator of oxidative stress-induced signaling.[16][17][18] HNE has been shown to

influence a variety of signaling pathways, including those involving NF-κB, MAP kinases, and

PPAR gamma.[16][17] These pathways are involved in cellular processes such as

inflammation, apoptosis, and cell proliferation.

Given the structural similarity of cis-4-Nonenal to HNE and other reactive aldehydes, it is

plausible that it could participate in similar signaling events. The general mechanism involves

the adduction of these aldehydes to key signaling proteins, leading to a modification of their

function. This can either activate or inhibit signaling pathways, depending on the specific

protein target and the cellular context.

Oxidative Stress
(e.g., ROS)

Lipid Peroxidation of
Polyunsaturated Fatty Acids

Generation of Reactive Aldehydes
(e.g., cis-4-Nonenal, HNE)

Adduction to Nucleophilic
Amino Acid Residues

(Cys, His, Lys)

Signaling Proteins
(e.g., Kinases, Transcription Factors)

Altered Function

Modulation of Cellular Responses
(Inflammation, Apoptosis, Gene Expression)
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Click to download full resolution via product page

Figure 3. General Role of Lipid Peroxidation Products in Cellular Signaling.

Conclusion
This technical guide has summarized the key physicochemical properties of cis-4-Nonenal,
provided detailed experimental protocols for their determination, and discussed its potential

biological relevance. While much of the data, particularly regarding its thermodynamic

properties and biological activity, is based on estimations and comparisons with related

compounds, this guide provides a solid foundation for researchers and professionals working

with this molecule. Further experimental validation of the estimated properties and investigation

into its specific biological roles are warranted to fully understand the significance of cis-4-
Nonenal in scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://pubmed.ncbi.nlm.nih.gov/2673948/
https://pubmed.ncbi.nlm.nih.gov/2673948/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3683506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3683506/
https://pubmed.ncbi.nlm.nih.gov/18274968/
https://pubmed.ncbi.nlm.nih.gov/18274968/
https://pubmed.ncbi.nlm.nih.gov/18241616/
https://pubmed.ncbi.nlm.nih.gov/18241616/
https://pubmed.ncbi.nlm.nih.gov/10924856/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4066722/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4066722/
https://www.benchchem.com/product/b1147789#what-are-the-physicochemical-properties-of-cis-4-nonenal
https://www.benchchem.com/product/b1147789#what-are-the-physicochemical-properties-of-cis-4-nonenal
https://www.benchchem.com/product/b1147789#what-are-the-physicochemical-properties-of-cis-4-nonenal
https://www.benchchem.com/product/b1147789#what-are-the-physicochemical-properties-of-cis-4-nonenal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1147789?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

